Cas no 878917-03-4 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide
• CAS No: 878917-03-4
• MF: C₂₀H₂₅N₃OS
• MW: 355.497003316879
• CID: 6352988
• PubChem ID: 16305094
• Update Time: 2025-05-19

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide
• AKOS016887385
• 3-(4,6-Dimethyl-2-(methylthio)pyrimidin-5-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide
• EN300-26602438
• AKOS001223995
• starbld0009183
• 878917-03-4
• Z90748647
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide

• Inchi： 1S/C20H25N3OS/c1-13-16(14(2)22-20(21-13)25-3)11-12-19(24)23-18-10-6-8-15-7-4-5-9-17(15)18/h4-5,7,9,18H,6,8,10-12H2,1-3H3,(H,23,24)
• InChI Key： UCNKTUMAHYBVHC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 355.17183360g/mol
• Monoisotopic Mass: 355.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide

Professional Introduction to Compound with CAS No. 878917-03-4 and Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide

Compound with the CAS number 878917-03-4, specifically identified by the product name 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)propanamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a pyrimidine core substituted with dimethyl and methylsulfanyl groups, linked to a tetrahydronaphthalene moiety through an amide bond. Such a configuration suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The pyrimidine scaffold is a well-established motif in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. The presence of dimethyl and methylsulfanyl substituents on the pyrimidine ring enhances its binding affinity and specificity. These groups contribute to the compound's ability to interact with biological receptors or enzymes in a highly selective manner. Moreover, the tetrahydronaphthalene component introduces hydrophobicity and rigidity to the molecule, which can be crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability.

Recent research in drug discovery has highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements. The compound in question exemplifies this approach by integrating a pyrimidine-based moiety with a tetrahydronaphthalenyl group. Such hybrid structures often exhibit enhanced biological activity compared to their individual components. This concept aligns with current trends in medicinal chemistry, where the design of novel molecules relies on rational drug design principles to maximize efficacy and minimize side effects.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial experiments suggest that it may possess inhibitory properties against certain enzymes or receptors relevant to therapeutic indications such as cancer, inflammation, or neurodegenerative diseases. The specific interactions between the 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl] moiety and biological targets appear to be critical for its pharmacological effects. Further investigation is warranted to fully characterize these interactions and explore possible mechanisms of action.

The synthesis of this compound represents a sophisticated application of organic chemistry techniques. The introduction of both dimethyl and methylsulfanyl groups into the pyrimidine ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the coupling of the pyrimidine derivative with the tetrahydronaphthalenyl amide necessitates advanced synthetic methodologies. These challenges highlight the expertise required in developing such novel molecules and underscore the importance of collaborative efforts between synthetic chemists and biologists.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted therapies. The compound described here embodies this progress by combining structural features that are predicted to enhance its therapeutic potential. For instance, the hydrophobic nature of the tetrahydronaphthalene group may improve blood-brain barrier penetration, making it particularly relevant for treating central nervous system disorders. Conversely, the polar pyrimidine moiety could facilitate interaction with intracellular targets involved in disease pathways.

The development of new pharmaceutical agents is often hampered by issues related to drug resistance or off-target effects. However, compounds like this one offer hope by introducing novel structural motifs that may circumvent existing challenges. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the process of identifying promising candidates for further clinical evaluation. This compound serves as an excellent example of how interdisciplinary approaches can lead to breakthroughs in drug discovery.

Future studies should focus on optimizing synthetic routes to improve scalability while maintaining high purity standards. Additionally, exploring derivatives of this compound could provide insights into structure-activity relationships (SAR), guiding efforts toward more potent and selective analogs. Collaborative initiatives involving academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

The broader implications of this research extend beyond individual compounds; they contribute to our fundamental understanding of how molecular structure influences biological activity. Such knowledge is critical for advancing rational drug design approaches and developing next-generation therapeutics that address unmet medical needs efficiently.